1,2-Bis(4'-methyl-2,2'-bipyridin-4-yl)ethane

• IUPAC Name: 2-(4-methylpyridin-2-yl)-4-[2-[2-(4-methylpyridin-2-yl)pyridin-4-yl]ethyl]pyridine
• InChI: InChI=1S/C24H22N4/c1-17-5-9-25-21(13-17)23-15-19(7-11-27-23)3-4-20-8-12-28-24(16-20)22-14-18(2)6-10-26-22/h5-16H,3-4H2,1-2H3
• InChI Key: KLTATORHZNMNDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)C2=NC=CC(=C2)CCC3=CC(=NC=C3)C4=NC=CC(=C4)C
• Molecular Formula: C24H22N4
• DSSTOX Substance ID: DTXSID30578161
• Molecular Weight: 366.5 g/mol
• CAS RN: 96897-04-0

Description

“1,2-Bis(4’-methyl-2,2’-bipyridin-4-yl)ethane” is a chemical compound with the molecular formula C24H22N4. It has a molecular weight of 366.47. It is a solid substance that appears as a white to light yellow powder or crystal.

Molecular Structure Analysis

The InChI code for “1,2-Bis(4’-methyl-2,2’-bipyridin-4-yl)ethane” is 1S/C24H22N4/c1-17-5-9-25-21(13-17)23-15-19(7-11-27-23)3-4-20-8-12-28-24(16-20)22-14-18(2)6-10-26-22/h5-16H,3-4H2,1-2H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“1,2-Bis(4’-methyl-2,2’-bipyridin-4-yl)ethane” has a melting point range of 190.0-194.0°C. It’s a solid at room temperature and should be stored at 4°C, protected from light, and under nitrogen.

Scientific Research Applications

Synthesis of Bipyridine Derivatives

. .

Creation of Biologically Active Molecules

. .

Ligands in Transition-Metal Catalysis

. .

Photosensitizers

. .

Viologens

. .

Supramolecular Structures

. .

Safety and Hazards

This compound is associated with certain hazards. It can cause skin irritation (H315) and serious eye irritation (H319). Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if irritation persists.

Mechanism of Action

Target of Action

The primary target of 1,2-Bis(4’-methyl-2,2’-bipyridin-4-yl)ethane is metal ions . This compound acts as an N-donor ligand , which means it donates its nitrogen atoms to bond with metal ions .

Mode of Action

1,2-Bis(4’-methyl-2,2’-bipyridin-4-yl)ethane interacts with its targets by forming molecular and coordination polymers . These polymers are formed when the compound donates its nitrogen atoms to bond with metal ions, creating a network of repeating units .

Q & A

Q1: What makes 1,2-Bis(4'-methyl-2,2'-bipyridin-4-yl)ethane particularly interesting for photocatalytic applications?

A1: 1,2-Bis(4'-methyl-2,2'-bipyridin-4-yl)ethane exhibits a strong ability to coordinate with metal ions, specifically ruthenium(II), forming stable complexes that display remarkable photophysical properties. [, ] These complexes often demonstrate strong absorption in the visible light region due to metal-to-ligand charge transfer (MLCT) transitions. [] This characteristic, coupled with their relatively long excited-state lifetimes, makes them suitable candidates for photosensitizers in photocatalytic systems designed for processes like CO2 reduction. []

Q2: How does the structure of 1,2-Bis(4'-methyl-2,2'-bipyridin-4-yl)ethane influence the performance of the resulting photocatalytic complexes?

A2: Research comparing 1,2-Bis(4'-methyl-2,2'-bipyridin-4-yl)ethane (BPY) with its structural isomer, 1,2-bis(2,2'-bipyridin-6-yl)ethane (Obpy), highlights the impact of structural modifications on photocatalytic activity. [] Molecular mechanics calculations revealed that replacing BPY with Obpy in ruthenium(II) complexes leads to an increase in the Ru-N bond distance and a significant elongation of the metal-to-metal distance in bimetallic complexes. [] These structural changes result in a higher Ru(III)/Ru(II) oxidation potential, shorter emission lifetimes, and drastically reduced emission quantum yields, ultimately diminishing the photocatalytic efficiency. [] This underscores the importance of the specific arrangement of the bipyridine units in 1,2-Bis(4'-methyl-2,2'-bipyridin-4-yl)ethane for optimal photocatalytic performance.

Q3: Can you provide a specific example of how 1,2-Bis(4'-methyl-2,2'-bipyridin-4-yl)ethane has been successfully incorporated into a photocatalytic system?

A3: Researchers have successfully developed a supramolecular photocatalytic system for CO2 reduction utilizing a complex incorporating 1,2-Bis(4'-methyl-2,2'-bipyridin-4-yl)ethane. [] In this system, an -type complex acts as the photosensitizer, harnessing light energy, while a cis,trans--type complex, where BL represents 1,2-Bis(4'-methyl-2,2'-bipyridin-4-yl)ethane, serves as the catalytic center for CO2 reduction. [] This supramolecular assembly effectively reduces CO2 to CO under red-light irradiation, highlighting the successful application of 1,2-Bis(4'-methyl-2,2'-bipyridin-4-yl)ethane in constructing efficient and selective photocatalytic systems. []